Cas no 1018656-53-5 (2-(Pyridin-2-yl)morpholine)

• Product Name: 2-(Pyridin-2-yl)morpholine
• CAS No: 1018656-53-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD10035254
• CID: 1034904
• Update Time: 2025-10-21

2-(Pyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-yl)morpholine
• 2-(2-pyridinyl)morpholine
• AK130861
• KB-224470
• SureCN22325
• 2-(2-Pyridyl)morpholine
• 2-Pyridin-2-yl-morpholine
• Morpholine, 2-(2-pyridinyl)-
• FJJYSUQONMBDJJ-UHFFFAOYSA-N
• FCH1184372
• ST2404057
• AX8251784
• 656P535

• MDL： MFCD10035254
• Inchi： 1S/C9H12N2O/c1-2-4-11-8(3-1)9-7-10-5-6-12-9/h1-4,9-10H,5-7H2
• InChI Key： FJJYSUQONMBDJJ-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 34.2

2-(Pyridin-2-yl)morpholine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 2-(Pyridin-2-yl)morpholine

Introduction to 2-(Pyridin-2-yl)morpholine (CAS No. 1018656-53-5)

2-(Pyridin-2-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1018656-53-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative combines the structural features of pyridine and morpholine, making it a versatile scaffold for medicinal chemistry applications. The compound's unique structural framework has garnered attention due to its potential in modulating biological pathways, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Pyridin-2-yl)morpholine consists of a pyridine ring substituted at the 2-position with a morpholine moiety. This configuration imparts specific electronic and steric properties that can be exploited in designing molecules with enhanced binding affinity and selectivity. The pyridine ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, provides a favorable interface for molecular recognition, while the morpholine ring contributes to solubility and metabolic stability.

In recent years, 2-(Pyridin-2-yl)morpholine has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its incorporation into drug-like molecules has shown promise in several therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The compound's dual functionality allows for the development of hybrid molecules that can simultaneously target multiple biological receptors or enzymes, a strategy increasingly employed in modern drug design.

One of the most compelling aspects of 2-(Pyridin-2-yl)morpholine is its role in the discovery of novel kinase inhibitors. Kinases are enzymes critical to numerous cellular processes, and their dysregulation is often implicated in cancer and other diseases. By serving as a core structure in kinase inhibitor design, 2-(Pyridin-2-yl)morpholine derivatives have demonstrated the ability to disrupt aberrant signaling pathways. Recent studies have highlighted its utility in developing small-molecule inhibitors that exhibit high selectivity for specific kinases, thereby minimizing off-target effects.

Moreover, the pharmacokinetic properties of 2-(Pyridin-2-yl)morpholine make it an attractive candidate for further development. The morpholine moiety enhances water solubility, which is crucial for oral bioavailability and tissue distribution. Additionally, this group often improves metabolic stability, reducing the likelihood of rapid degradation in vivo. These attributes are particularly important for long-term therapeutic applications where sustained drug levels are necessary.

Recent advancements in computational chemistry have further illuminated the potential of 2-(Pyridin-2-yl)morpholine as a pharmacophore. Molecular docking studies and virtual screening have identified numerous derivatives with enhanced binding affinity to target proteins. These computational approaches have accelerated the drug discovery process by allowing researchers to predictively model interactions between 2-(Pyridin-2-yl)morpholine-based compounds and biological targets before experimental validation.

The synthesis of 2-(Pyridin-2-yl)morpholine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions between halogenated pyridines and morpholine derivatives, followed by purification steps to isolate the desired product. Advances in synthetic methodologies have improved yields and purity, making large-scale production more feasible for research and commercial purposes.

In conclusion, 2-(Pyridin-2-yl)morpholine (CAS No. 1018656-53-5) represents a valuable scaffold in pharmaceutical research due to its structural versatility and functional properties. Its applications in kinase inhibition, CNS drug development, and other therapeutic areas underscore its importance as a building block for novel therapeutics. As research continues to uncover new biological targets and mechanisms, the role of pyridine-morpholine hybrids like this compound is expected to expand, driving innovation in drug discovery and development.